Cas no 2332943-95-8 (4-bromo-7-fluoro-2,3-dihydro-1H-indene)

• Product Name: 4-bromo-7-fluoro-2,3-dihydro-1H-indene
• CAS No: 2332943-95-8
• MF: C₉H₈BrF
• MW: 215.062225341797
• MDL: MFCD32198160
• CID: 5223559
• PubChem ID: 126626934
• Update Time: 2025-11-01

4-bromo-7-fluoro-2,3-dihydro-1H-indene Chemical and Physical Properties

Names and Identifiers

• 4-bromo-7-fluoro-2,3-dihydro-1H-indene
• 4-bromo-7-fluoro-indane
• SY323247
• MFCD32198160
• EN300-7444668
• AT29961
• 4-Bromo-7-fluoroindane
• SCHEMBL18560026
• PS-18696
• 2332943-95-8

• MDL： MFCD32198160
• Inchi： 1S/C9H8BrF/c10-8-4-5-9(11)7-3-1-2-6(7)8/h4-5H,1-3H2
• InChI Key： VZLBJLDJCNQDAG-UHFFFAOYSA-N
• SMILES： C1C2=C(C(Br)=CC=C2F)CC1

Computed Properties

• Exact Mass: 213.97934g/mol
• Monoisotopic Mass: 213.97934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Additional information on 4-bromo-7-fluoro-2,3-dihydro-1H-indene

4-Bromo-7-fluoro-2,3-dihydro-1H-indene (CAS No. 2332943-95-8): Properties, Applications, and Market Insights

4-Bromo-7-fluoro-2,3-dihydro-1H-indene (CAS No. 2332943-95-8) is a halogenated indene derivative with significant potential in pharmaceutical and material science applications. This compound, characterized by its bromo and fluoro substituents, has garnered attention due to its unique structural properties and reactivity. Researchers and industries are increasingly exploring its utility in drug discovery, agrochemicals, and advanced materials.

The molecular structure of 4-bromo-7-fluoro-2,3-dihydro-1H-indene features a fused benzene and cyclopentene ring system, which enhances its stability and versatility in synthetic chemistry. The presence of both bromine and fluorine atoms makes it a valuable intermediate for cross-coupling reactions, such as Suzuki and Buchwald-Hartwig couplings, which are pivotal in modern organic synthesis. These reactions are frequently searched by chemists looking for efficient synthetic routes or halogenated building blocks.

In the pharmaceutical sector, 4-bromo-7-fluoro-2,3-dihydro-1H-indene is being investigated for its role in developing novel therapeutic agents. Its structural motif is often found in compounds targeting central nervous system (CNS) disorders, inflammation, and metabolic diseases. Recent trends in drug development emphasize the need for fluorinated pharmaceuticals, as fluorine incorporation can improve bioavailability and metabolic stability. This aligns with the growing demand for next-generation drug candidates in the biotech industry.

Beyond pharmaceuticals, 4-bromo-7-fluoro-2,3-dihydro-1H-indene has applications in material science, particularly in the synthesis of organic semiconductors and liquid crystals. The electron-withdrawing effects of the fluoro group and the reactivity of the bromo group make it suitable for constructing π-conjugated systems, which are essential for organic light-emitting diodes (OLEDs) and photovoltaic devices. Searches for high-performance organic materials and halogenated intermediates often highlight the importance of such compounds.

The market for 4-bromo-7-fluoro-2,3-dihydro-1H-indene is expanding, driven by advancements in synthetic methodologies and increasing R&D investments. Suppliers and manufacturers are focusing on scalable production techniques to meet the demand from academic and industrial researchers. Keywords like custom synthesis, halogenated compounds, and pharmaceutical intermediates are frequently associated with this compound in procurement databases.

Environmental and regulatory considerations also play a role in the adoption of 4-bromo-7-fluoro-2,3-dihydro-1H-indene. As industries move toward greener chemistry, researchers are exploring catalytic methods to minimize waste and improve atom economy. This aligns with the broader trend of sustainable chemical processes, a hot topic in both academic and industrial circles.

In summary, 4-bromo-7-fluoro-2,3-dihydro-1H-indene (CAS No. 2332943-95-8) is a versatile compound with wide-ranging applications in drug discovery, material science, and specialty chemicals. Its unique structural features and reactivity make it a valuable asset for researchers seeking innovative solutions in their respective fields. As the demand for halogenated intermediates and fluorinated compounds grows, this compound is poised to play an increasingly important role in scientific and industrial advancements.